N-(4-bromophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide
• InChI: InChI=1S/C13H13BrN2O3S/c1-8-13(19)16(12(18)7-20-8)6-11(17)15-10-4-2-9(14)3-5-10/h2-5,8H,6-7H2,1H3,(H,15,17)
• InChI Key: FVOLROBZMTWWLO-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(C(=O)CS1)CC(=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C13H13BrN2O3S
• Molecular Weight: 357.22 g/mol

Description

N-(4-bromophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide, also known as BMTA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. BMTA is a thiomorpholine-based compound that has been synthesized using various methods, and its unique structure has been found to exhibit promising biochemical and physiological effects.

Scientific Research Applications

Free Radical Scavenging Activity

N-(4-bromophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide has been investigated for its free radical scavenging activity. The compound exhibited potent free radical scavenging properties, comparable to well-known antioxidants like BHT and BHA. Hydrogen atom transfer and sequential proton loss electron transfer were identified as the dominant mechanisms of action, highlighting the compound's potential as an antioxidant agent (Boudebbous et al., 2021).

Antimicrobial Activity

A study on the synthesis and evaluation of antimicrobial activities of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides revealed that several derivatives were active against selected microbial species. These findings suggest that derivatives of N-(4-bromophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide may possess valuable antimicrobial properties, potentially useful for developing new antimicrobial agents (Gul et al., 2017).

Corrosion Inhibition

Research on N-[morpholin-4-yl(phenyl)methyl]acetamide, a related compound, has demonstrated its effectiveness as a corrosion inhibitor for mild steel in acidic media. The compound exhibited significant inhibition efficiency, suggesting its potential use in protecting industrial metals from corrosion. This application underlines the utility of morpholin-4-yl acetamide derivatives in industrial processes requiring corrosion resistance (Nasser & Sathiq, 2016).

Antituberculosis Activity

Derivatives of N-(4-bromophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide have been synthesized and tested for their anti-tuberculosis activity. These studies contribute to the search for new therapeutic agents against tuberculosis, highlighting the compound's potential in medicinal chemistry (Bai et al., 2011).

DNA and Protein Binding Studies

The compound has also been studied for its interactions with DNA and proteins, revealing insights into its potential biological activities and mechanisms of action. These interactions are crucial for understanding the therapeutic potential and safety profile of the compound (Raj, 2020).